Cas no 1188412-46-5 ((2S)-1-(2-chloro-5-fluorophenyl)propan-2-amine)

(2S)-1-(2-Chloro-5-fluorophenyl)propan-2-amine is a chiral amine compound featuring a 2-chloro-5-fluorophenyl substituent. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for applications in asymmetric synthesis and pharmaceutical intermediates. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions or as a building block for bioactive molecules. This compound is particularly useful in medicinal chemistry for designing CNS-active agents or enzyme inhibitors due to its structural resemblance to pharmacophores. Its well-defined chirality and functional group compatibility allow for precise modifications in drug development. Suitable for research-scale applications, it is typically handled under controlled conditions to maintain stability.
(2S)-1-(2-chloro-5-fluorophenyl)propan-2-amine structure
1188412-46-5 structure
Product Name:(2S)-1-(2-chloro-5-fluorophenyl)propan-2-amine
CAS No:1188412-46-5
MF:C9H11ClFN
MW:187.641744852066
CID:6026309
PubChem ID:86677131
Update Time:2025-06-07

(2S)-1-(2-chloro-5-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2-chloro-5-fluorophenyl)propan-2-amine
    • SCHEMBL13692455
    • EN300-1966245
    • (1S)-2-(2-chloro-5-fluorophenyl)-1-methylethylamine
    • BSXFIEDRPNZSEK-LURJTMIESA-N
    • 1188412-46-5
    • Inchi: 1S/C9H11ClFN/c1-6(12)4-7-5-8(11)2-3-9(7)10/h2-3,5-6H,4,12H2,1H3/t6-/m0/s1
    • InChI Key: BSXFIEDRPNZSEK-LURJTMIESA-N
    • SMILES: ClC1C=CC(=CC=1C[C@H](C)N)F

Computed Properties

  • Exact Mass: 187.0564052g/mol
  • Monoisotopic Mass: 187.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

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